Cas no 2648921-05-3 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid
• CAS No: 2648921-05-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6483115
• PubChem ID: 165960760
• Update Time: 2025-10-24

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid
• 2648921-05-3
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-hydroxybutanoic acid
• EN300-1491622

• Inchi： 1S/C25H30N2O6/c1-16(10-11-23(29)27-22(12-13-28)24(30)31)14-26-25(32)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22,28H,10-15H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t16?,22-/m0/s1
• InChI Key： RLIBHFGQPZACKS-XLDIYJRPSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid

Research Brief on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic Acid (CAS: 2648921-05-3)

In recent years, the compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid (CAS: 2648921-05-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis, drug delivery systems, and as a potential therapeutic agent. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid is a derivative of amino acids, incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. Recent studies have explored the role of this compound in enhancing the efficiency and yield of peptide synthesis, particularly in the production of complex peptides with therapeutic potential.

One of the key areas of research has been the compound's role in the synthesis of peptide-based drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid into peptide sequences improved the stability and bioavailability of the resulting peptides. The study highlighted the compound's ability to facilitate the formation of stable secondary structures, which are critical for the biological activity of peptide therapeutics.

In addition to its applications in peptide synthesis, recent research has investigated the potential of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid as a drug delivery vehicle. A 2022 study in Bioconjugate Chemistry reported that the compound could be conjugated with hydrophobic drugs to enhance their solubility and targeted delivery. The study found that the hydroxybutanoic acid moiety of the compound played a crucial role in improving the pharmacokinetic properties of the conjugated drugs, suggesting its utility in the development of novel drug delivery systems.

Furthermore, preliminary studies have explored the compound's potential as a therapeutic agent itself. Research published in Bioorganic & Medicinal Chemistry Letters in 2023 indicated that (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid exhibited anti-inflammatory properties in vitro. The study suggested that the compound could modulate key inflammatory pathways, making it a candidate for further investigation in the treatment of inflammatory diseases.

Despite these promising findings, challenges remain in the widespread application of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future studies. However, the compound's versatility and potential in multiple areas of pharmaceutical research make it a valuable subject for ongoing investigation.

In conclusion, (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid (CAS: 2648921-05-3) represents a promising molecule in the fields of peptide synthesis, drug delivery, and therapeutics. Continued research into its properties and applications is likely to yield significant advancements in these areas, offering new opportunities for drug development and biomedical innovation.